Cas no 825647-50-5 (4-Pyrimidinamine, 2,6-dichloro-N-(3-fluorophenyl)-)

• Product Name: 4-Pyrimidinamine, 2,6-dichloro-N-(3-fluorophenyl)-
• CAS No: 825647-50-5
• MF: C₁₀H₆Cl₂FN₃
• MW: 258.079143047333
• CID: 687745
• PubChem ID: 71418019
• Update Time: 2025-04-19

4-Pyrimidinamine, 2,6-dichloro-N-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2,6-dichloro-N-(3-fluorophenyl)-
• 2,6-dichloro-N-(3-fluorophenyl)pyrimidin-4-amine
• DTXSID90837347
• 825647-50-5
• SCHEMBL6509146

• Inchi： 1S/C10H6Cl2FN3/c11-8-5-9(16-10(12)15-8)14-7-3-1-2-6(13)4-7/h1-5H,(H,14,15,16)
• InChI Key： LBSFVOUKVDQOGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)Cl)NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 256.9922808g/mol
• Monoisotopic Mass: 256.9922808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.8Ų